Cas no 3257-75-8 ( )

  structure
  structure
Product Name: 
CAS No:3257-75-8
MF:C9H10N2O5
MW:226.186102390289
CID:917049
PubChem ID:352980
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl)pyrimidine-2,4-dione
    • (2S,3S,5S)-5-hydroxymethyl-2-methyltetrahydrofuran-3-ol
    • 2,5-Anhydro-1,3-O-(1-methylethylidene)-6-O-(triphenylmethyl)-D-glucitol
    • 2,5-anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol
    • 2,5-anhydro-1,3-O-isoprpylidene-6-O-triphenylmethyl-D-glucitol
    • AG-G-47588
    • CTK8F3836
    • 3257-75-8
    • NSC529445
    • NSC-529447
    • NSC529447
    • DS-000267
    • 1-(7-hydroxy-3,6-dioxabicyclo[2.2.1]hept-2-yl)pyrimidine-2,4-dione
    • 3257-86-1
    • 1-(2,5-Anhydropentofuranosyl)-4-hydroxypyrimidin-2(1H)-one
    • DTXSID80954299
    • NSC-529445
    •  
    • Inchi: 1S/C9H10N2O5/c12-5-1-2-11(9(14)10-5)8-7-6(13)4(16-8)3-15-7/h1-2,4,6-8,13H,3H2,(H,10,12,14)
    • InChI Key: BWPVYUIZEQCYPW-UHFFFAOYSA-N
    • SMILES: O1C(C2C(C1CO2)O)N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 226.059
  • Monoisotopic Mass: 226.05897142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • PSA: 88.1
  • LogP: -1.80630
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